6’-Carboxy Simvastatin
6’-Carboxy Simvastatin
Brand Name:
Vulcanchem
CAS No.:
114883-30-6
VCID:
VC0022273
InChI:
InChI=1S/C25H36O7/c1-5-25(3,4)24(30)32-20-11-16(23(28)29)10-15-7-6-14(2)19(22(15)20)9-8-18-12-17(26)13-21(27)31-18/h6-7,10,14,16-20,22,26H,5,8-9,11-13H2,1-4H3,(H,28,29)/t14-,16-,17+,18+,19-,20-,22-/m0/s1
SMILES:
CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)C(=O)O
Molecular Formula:
C25H36O7
Molecular Weight:
448.5 g/mol
6’-Carboxy Simvastatin
CAS No.: 114883-30-6
Reference Standards
VCID: VC0022273
Molecular Formula: C25H36O7
Molecular Weight: 448.5 g/mol
| CAS No. | 114883-30-6 |
|---|---|
| Product Name | 6’-Carboxy Simvastatin |
| Molecular Formula | C25H36O7 |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | (2R,4S,4aR,5S,6S)-4-(2,2-dimethylbutanoyloxy)-5-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-6-methyl-2,3,4,4a,5,6-hexahydronaphthalene-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H36O7/c1-5-25(3,4)24(30)32-20-11-16(23(28)29)10-15-7-6-14(2)19(22(15)20)9-8-18-12-17(26)13-21(27)31-18/h6-7,10,14,16-20,22,26H,5,8-9,11-13H2,1-4H3,(H,28,29)/t14-,16-,17+,18+,19-,20-,22-/m0/s1 |
| Standard InChIKey | XKRMLBJLSDIWTC-AEEZTXMNSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)O[C@H]1C[C@H](C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O)C(=O)O |
| SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)C(=O)O |
| Canonical SMILES | CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)C(=O)O |
| Synonyms | [2R-[2α,4α,4aβ,5β(2R*,4R*),6β]]-4-(2,2-Dimethyl-1-oxobutoxy)-2,3,4,4a,5,6-hexahydro-6-methyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-2-naphthalenecarboxylic Acid; |
| PubChem Compound | 14373154 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume